Cas no 946334-45-8 (4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide)

• Product Name: 4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• CAS No: 946334-45-8
• MF: C₁₉H₂₂N₂O₄S
• MW: 374.453983783722
• CID: 5517173
• Update Time: 2025-05-19

4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide
• 4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

• Inchi： 1S/C19H22N2O4S/c1-3-19(22)21-12-4-5-14-13-15(6-11-18(14)21)20-26(23,24)17-9-7-16(25-2)8-10-17/h6-11,13,20H,3-5,12H2,1-2H3
• InChI Key： YIQCUUNGSWTLAT-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(=O)CC)(=O)=O)=CC=C(OC)C=C1

Additional information on 4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

Introduction to 4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 946334-45-8)

4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by the CAS number 946334-45-8, represents a convergence of structural complexity and potential biological activity, making it a subject of intense research interest. The molecular framework of this compound incorporates multiple pharmacophoric elements, including a tetrahydroquinoline core and a sulfonamide functional group, which are well-documented for their roles in modulating biological pathways.

The structural design of 4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide is particularly noteworthy due to its ability to interact with various biological targets. The tetrahydroquinoline moiety is a well-known scaffold in drug discovery, often associated with activities such as anti-inflammatory and antimicrobial properties. In contrast, the sulfonamide group is renowned for its versatility in enhancing binding affinity and metabolic stability. The combination of these features in a single molecule suggests that this compound may exhibit multifaceted biological effects.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the potential of such complex molecules more efficiently. The use of molecular docking studies has been instrumental in predicting the interactions of 4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide with key biological targets. These studies have revealed promising binding affinities with enzymes and receptors involved in critical pathological processes.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. The tetrahydroquinoline scaffold has been extensively studied for its role in modulating neurotransmitter systems. Specifically, derivatives of tetrahydroquinoline have shown promise in treating conditions such as depression and cognitive impairment. The presence of the sulfonamide group further enhances the compound's pharmacological profile by improving solubility and bioavailability.

In addition to its neurological applications, 4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide has shown potential in oncology research. Preclinical studies have indicated that this compound may exhibit inhibitory effects on certain cancer-related pathways. The ability of the tetrahydroquinoline core to interact with specific kinases and the enhancing effect of the sulfonamide group on metabolic stability make this molecule a promising candidate for further development.

The synthesis of 4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic ring system. The introduction of the sulfonamide group at the appropriate position required precise control over reaction kinetics and selectivity.

Evaluation of the pharmacokinetic properties of this compound has been a critical focus of recent research. Studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. The solubility-enhancing effect of the sulfonamide group contributes to improved oral bioavailability, making this compound a viable candidate for therapeutic development.

The safety profile of 4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide has been assessed through comprehensive toxicological studies. Preliminary findings suggest that the compound exhibits low toxicity at therapeutic doses. However, further investigations are necessary to fully characterize its safety profile before human trials can be initiated.

The integration of cutting-edge technologies such as artificial intelligence (AI) into drug discovery has accelerated the development process for compounds like 4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide. AI-driven platforms can predict biological activity and optimize molecular structures more rapidly than traditional methods. This synergy between computational tools and experimental validation has significantly shortened the timeline for bringing new therapeutics to market.

The future prospects for 4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to refine its pharmacological properties through structural modifications based on computational insights and experimental data. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound toward clinical development.

In conclusion, 4-methoxy-N-( 1 -propanoyl - 1 , 2 , 3 , 4 - tetrahy droquino lin - 6 - y l ) ben zen e - 1 - sulfona mide ( CAS No . 946334 -45 -8 ) represents a significant advancement in medicinal chemistry . Its complex structure , multifaceted biological activity , and favorable pharmacokinetic properties position it as a promising candidate for therapeutic intervention . Continued research efforts will be crucial in unlocking its full potential and translating laboratory discoveries into clinical applications .